molecular formula C3H8N2O B1606873 2-(Methylamino)acetamide CAS No. 6250-76-6

2-(Methylamino)acetamide

Cat. No. B1606873
CAS RN: 6250-76-6
M. Wt: 88.11 g/mol
InChI Key: CBBFWSMELCDMPZ-UHFFFAOYSA-N
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Description

“2-(Methylamino)acetamide” is a chemical compound with the molecular formula C3H8N2O . It is also known as “N-Methyl-glycin-amid” or "sarcosine amide" . Another variant of this compound is “N-methyl-2-(methylamino)acetamide hydrochloride” with a CAS Number: 51739-63-0 .

Scientific Research Applications

Synthesis and Optical Resolution

2-(Methylamino)acetamide, also known as BMAA (β-N-methylamino-alanine), is synthesized from α-acetamidoacrylic acid and [15N]-methylamine. It has applications in neurotoxin synthesis and optical resolution. The synthesis involves enantioselective hydrolysis mediated by Acylase 1, yielding isomers of BMAA (Hu & Ziffer, 1990).

Biological and Environmental Impact

There is significant research on the biological effects of acetamide and its derivatives, which includes 2-(Methylamino)acetamide. This research focuses on the biological responses and environmental toxicology of these compounds (Kennedy, 2001).

Therapeutic Applications

A novel derivative, 2-(2-methyl-quinoline-4ylamino)-N-(2-chlorophenyl)-acetamide, showed therapeutic efficacy in treating Japanese encephalitis, with significant antiviral and antiapoptotic effects observed (Ghosh et al., 2008).

Computational and Chemical Studies

A computational study of acetamide, including derivatives like 2-(Methylamino)acetamide, analyzed its molecular structures and physical properties. This study contributes to understanding the electron spectra and other chemical properties of these compounds (Chong, 2017).

Interstellar Presence

Interestingly, 2-(Methylamino)acetamide (CH3CONH2) has been detected in interstellar space, specifically in the Sagittarius B2(N) region. It is notable for being one of the largest molecules with a peptide bond found in space, providing insights into complex organic chemistry beyond Earth (Hollis et al., 2006).

Molecular Dynamics Simulations

Research involving molecular dynamics simulations has been conducted to develop new parameters for 2-(Methylamino)acetamide. This aids in understanding the liquid phase behavior and interactions of acetamide with other molecules (Aguilar-Pineda et al., 2015).

Chemical Synthesis and Properties

The compound's utility extends to chemical synthesis, such as the enantiocontrolled synthesis of fluorocarboxylic acids and fluoroalkyl benzenes, where it acts as a fluorinating agent (Fritz-Langhals, 1994).

Additional Applications

Further applications include its use in experimental antiulcer drugs, surgical anesthetics, and the synthesis of various 2-(alkylamino)acetamide derivatives. These studies showcase the compound's versatility in medical and synthetic chemistry fields (Bell et al., 1977; Shucard et al., 1975; Mancilla et al., 2003).

properties

IUPAC Name

2-(methylamino)acetamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C3H8N2O/c1-5-2-3(4)6/h5H,2H2,1H3,(H2,4,6)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CBBFWSMELCDMPZ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CNCC(=O)N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C3H8N2O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID00902419
Record name NoName_1662
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00902419
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

88.11 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(Methylamino)acetamide

CAS RN

6250-76-6
Record name N-Methylglycinamide
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0006250766
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.

Synthesis routes and methods

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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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